Cas no 1797082-54-2 (N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylmethanesulfonamide)

• Product Name: N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylmethanesulfonamide
• CAS No: 1797082-54-2
• MF: C₁₅H₂₀N₄O₂S
• MW: 320.409901618958
• CID: 5371289
• PubChem ID: 72718440
• Update Time: 2025-08-04

N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylmethanesulfonamide
• N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-1-phenylmethanesulfonamide
• F6438-1827
• AKOS024561488
• N-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]-1-phenylmethanesulfonamide
• 1797082-54-2

• Inchi： 1S/C15H20N4O2S/c1-12-9-14(18-15(17-12)19(2)3)10-16-22(20,21)11-13-7-5-4-6-8-13/h4-9,16H,10-11H2,1-3H3
• InChI Key： GPPIZESKCDRXSI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NCC1C=C(C)N=C(N(C)C)N=1)(=O)=O

Computed Properties

• Exact Mass: 320.13069707g/mol
• Monoisotopic Mass: 320.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.6Ų

Additional information on N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylmethanesulfonamide

Introduction to CAS No. 1797082-54-2: N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylmethanesulfonamide

N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylmethanesulfonamide, identified by the CAS Registry Number 1797082-54-2, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a sulfonamide group, making it a subject of interest for researchers exploring novel chemical entities and their applications.

The molecular structure of this compound consists of a pyrimidine ring substituted with a dimethylamino group at position 2, a methyl group at position 6, and a methanesulfonamide group attached via a methylene bridge at position 4. This configuration suggests potential for hydrogen bonding and steric interactions, which are critical in drug design and material science. Recent studies have highlighted the importance of such structural features in enhancing bioavailability and targeting specific biological pathways.

Recent advancements in computational chemistry have enabled detailed analysis of the electronic properties and reactivity of CAS No. 1797082-54-2. Quantum mechanical calculations reveal that the compound exhibits favorable electronic distribution, which could enhance its stability and reactivity under various chemical conditions. These findings are particularly relevant for applications in catalysis and polymer chemistry, where such properties are highly sought after.

In the field of pharmacology, N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylmethanesulfonamide has shown promise as a lead compound for drug development. Its ability to modulate key biological targets, such as kinases and proteases, has been explored in recent clinical studies. Researchers have reported encouraging results in preclinical models, suggesting potential efficacy in treating conditions such as inflammation and neurodegenerative diseases.

The synthesis of CAS No. 1797082-54-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent innovations in asymmetric synthesis have further improved the yield and enantiomeric purity of this compound, making it more accessible for large-scale production and research purposes.

From an environmental perspective, understanding the degradation pathways and ecological impact of N-{[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl}-1-phenylmethanesulfonamide is crucial for sustainable chemical practices. Studies have demonstrated that the compound undergoes efficient biodegradation under aerobic conditions, reducing its environmental footprint compared to similar compounds.

In conclusion, CAS No. 1797082-54-2 represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in its synthesis and biological evaluation, positions it as a valuable tool for future research and development efforts.